2H-Pyran, 2-(9-decynyloxy)tetrahydro-

Specification

• CAS No.: 19754-58-6
• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: 2-dec-9-ynoxyoxane
• Standard InChI: InChI=1S/C15H26O2/c1-2-3-4-5-6-7-8-10-13-16-15-12-9-11-14-17-15/h1,15H,3-14H2
• Standard InChI Key: OAZCKVPRWOHUOE-UHFFFAOYSA-N
• SMILES: C#CCCCCCCCCOC1CCCCO1
• Canonical SMILES: C#CCCCCCCCCOC1CCCCO1

Introduction

2H-Pyran, 2-(9-decynyloxy)tetrahydro-, with the CAS number 19754-58-6, is a chemical compound belonging to the pyran family. Pyrans are six-membered heterocyclic molecules composed of five carbon atoms and one oxygen atom, typically non-aromatic with two double bonds. The specific compound features a 9-decynyloxy substituent attached to the tetrahydro-2H-pyran ring.

Synthesis and Applications

While specific synthesis methods for 2H-Pyran, 2-(9-decynyloxy)tetrahydro- are not detailed in the available literature, pyran derivatives are often synthesized through various organic reactions involving aldehydes and ketones. These compounds can serve as intermediates in the synthesis of more complex molecules due to their reactive nature.

Potential Applications

Pyrans and their derivatives have been explored in various fields, including pharmaceuticals and materials science. For instance, pyran-based compounds have shown potential in the development of biologically active molecules, such as those with anti-tumor, antimicrobial, antidepressant, and anti-inflammatory activities.

Suppliers and Availability

2H-Pyran, 2-(9-decynyloxy)tetrahydro- is available from several chemical suppliers, including eNovation Chemicals LLC and EvitaChem. The compound is typically offered with a purity of 95% and is priced around $1,085 per gram for a 1-gram specification.

Research Findings and Future Directions

While specific research findings on 2H-Pyran, 2-(9-decynyloxy)tetrahydro- are scarce, pyran derivatives have been extensively studied for their potential applications in organic synthesis and pharmaceutical development. Future research could focus on exploring the compound's reactivity and its utility as a building block for more complex molecules.